Cas no 2229608-75-5 (2-4-(1H-pyrazol-1-yl)phenylprop-2-enoic acid)

• Product Name: 2-4-(1H-pyrazol-1-yl)phenylprop-2-enoic acid
• CAS No: 2229608-75-5
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 6210799
• PubChem ID: 165706405
• Update Time: 2025-07-20

2-4-(1H-pyrazol-1-yl)phenylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-(1H-pyrazol-1-yl)phenylprop-2-enoic acid
• 2229608-75-5
• 2-[4-(1H-pyrazol-1-yl)phenyl]prop-2-enoic acid
• EN300-1764242

• Inchi： 1S/C12H10N2O2/c1-9(12(15)16)10-3-5-11(6-4-10)14-8-2-7-13-14/h2-8H,1H2,(H,15,16)
• InChI Key： CGFAFQYJJMDRAG-UHFFFAOYSA-N
• SMILES： OC(C(=C)C1C=CC(=CC=1)N1C=CC=N1)=O

Computed Properties

• Exact Mass: 214.074227566g/mol
• Monoisotopic Mass: 214.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-4-(1H-pyrazol-1-yl)phenylprop-2-enoic acid

Comprehensive Overview of 2-4-(1H-pyrazol-1-yl)phenylprop-2-enoic acid (CAS No. 2229608-75-5): Properties, Applications, and Innovations

2-4-(1H-pyrazol-1-yl)phenylprop-2-enoic acid (CAS No. 2229608-75-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique pyrazole and phenylprop-2-enoic acid moieties, exhibits versatile chemical properties, making it a valuable intermediate in drug discovery and advanced material synthesis. Its molecular structure, featuring a 1H-pyrazol-1-yl group attached to a phenyl ring, contributes to its reactivity and potential applications in targeted therapies and functional materials.

In recent years, the demand for heterocyclic compounds like 2-4-(1H-pyrazol-1-yl)phenylprop-2-enoic acid has surged due to their role in developing kinase inhibitors and anti-inflammatory agents. Researchers are particularly interested in its potential to modulate biological pathways, such as those involved in cancer and autoimmune diseases. The compound’s acrylic acid derivative structure also opens doors for polymerization studies, aligning with the growing trend of biocompatible polymers in medical devices and drug delivery systems.

The synthesis of CAS No. 2229608-75-5 typically involves multi-step organic reactions, including cross-coupling and ester hydrolysis, which are critical topics in modern green chemistry discussions. Innovations in catalytic methods and solvent-free reactions have been explored to enhance the yield and sustainability of its production. This aligns with the broader industry shift toward environmentally friendly synthesis, a hot topic in both academic and industrial forums.

From an analytical perspective, 2-4-(1H-pyrazol-1-yl)phenylprop-2-enoic acid is often characterized using techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure purity and stability, which are paramount for its application in high-value sectors. The compound’s UV absorption properties further make it a candidate for photodynamic therapy research, another area gaining traction due to its non-invasive treatment potential.

Market trends indicate a rising interest in small-molecule APIs (Active Pharmaceutical Ingredients), where CAS No. 2229608-75-5 could play a pivotal role. Its compatibility with structure-activity relationship (SAR) studies allows for tailored modifications, addressing specific therapeutic needs. Additionally, the compound’s relevance in computational chemistry and molecular docking simulations highlights its utility in AI-driven drug discovery, a field revolutionizing pharmaceutical R&D.

In conclusion, 2-4-(1H-pyrazol-1-yl)phenylprop-2-enoic acid (CAS No. 2229608-75-5) represents a convergence of chemistry, biology, and material science. Its multifaceted applications—from drug development to advanced materials—underscore its importance in contemporary research. As industries prioritize sustainability and precision medicine, this compound is poised to remain at the forefront of scientific innovation.